6-Methyl-1,3-diazinan-4-one

• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• IUPAC Name: 6-methyl-1,3-diazinan-4-one
• InChI: InChI=1S/C5H10N2O/c1-4-2-5(8)7-3-6-4/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key: IOLSYLNEVHVDNT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NCN1

Description

6-Methyl-1,3-diazinan-4-one is a nitrogen-containing heterocyclic compound. It features a six-membered ring with two nitrogen atoms and one oxygen atom. This compound is part of the diazinane family, which is known for its diverse chemical properties and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methyl-1,3-diazinan-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of methylamine with a suitable diketone, followed by cyclization to form the diazinane ring .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of catalysts and specific temperature and pressure conditions to facilitate the cyclization process .

Chemical Reactions Analysis

Types of Reactions: 6-Methyl-1,3-diazinan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Substitution reactions can occur at the nitrogen or carbon atoms within the ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Halogenating agents and other electrophiles are used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

6-Methyl-1,3-diazinan-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing into its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methyl-1,3-diazinan-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, influencing biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1,3-Diazinane: A similar compound with a six-membered ring containing two nitrogen atoms.

Piperazine: Another diazinane derivative with similar structural features.

Hexahydropyrimidine: A related compound with a six-membered ring containing nitrogen atoms.

Uniqueness: 6-Methyl-1,3-diazinan-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This makes it valuable for specific applications where other similar compounds may not be suitable .